potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate

• IUPAC Name: potassium;2-[(3-methyl-2-oxido-1,2-oxazol-2-ium-4-yl)diazenyl]-5-nitrobenzenesulfonate
• InChI: InChI=1S/C10H8N4O7S.K/c1-6-9(5-21-14(6)17)12-11-8-3-2-7(13(15)16)4-10(8)22(18,19)20;/h2-5H,1H3,(H,18,19,20);/q;+1/p-1
• InChI Key: UWLIPBUBNNUUIJ-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](OC=C1N=NC2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)[O-])[O-].[K+]
• Molecular Formula: C10H7KN4O7S
• Molecular Weight: 366.35 g/mol

Description

Potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as S-nitroso-N-acetylpenicillamine (SNAP) and is a nitric oxide donor.

Mechanism of Action

Potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate releases nitric oxide, which then activates the soluble guanylate cyclase enzyme. Activation of this enzyme leads to the production of cyclic guanosine monophosphate (cGMP), which in turn leads to vasodilation and other physiological effects.
Biochemical and Physiological Effects:
potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate has been shown to have a wide range of biochemical and physiological effects. These effects include vasodilation, inhibition of platelet aggregation, and modulation of neurotransmitter release. potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate has also been shown to have anti-inflammatory effects and has been used to study the role of nitric oxide in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate in lab experiments is its ability to release nitric oxide in a controlled manner. This allows researchers to study the effects of nitric oxide on physiological processes in a precise and controlled manner. However, potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate is relatively unstable and can decompose over time, which can limit its use in some experiments.

Future Directions

There are many potential future directions for research involving potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate. One area of research is the development of new nitric oxide donors that are more stable and have fewer side effects than potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate. Another area of research is the study of the effects of nitric oxide on cancer cells, as nitric oxide has been shown to have anti-tumor effects. Overall, the use of potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate in scientific research has led to many important discoveries and will continue to be an important tool for studying the role of nitric oxide in physiology and disease.

Scientific Research Applications

Potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate has been widely used in scientific research due to its ability to release nitric oxide. Nitric oxide is a signaling molecule that plays a crucial role in many physiological processes, including vasodilation, neurotransmission, and immune response. potassium 2-[(3-methyl-2-oxido-4-isoxazolyl)diazenyl]-5-nitrobenzenesulfonate has been used to study the effects of nitric oxide on these processes, and its use has led to many important discoveries in the field of physiology.